Cas no 1361563-40-7 ((1Z,3Z)-1,3-Bis[[(4S)-4,5-dihydro-4-isopropyl-2-oxazolyl]methylene]-2,3-dihydro-1H-isoindole)

• Product Name: (1Z,3Z)-1,3-Bis[[(4S)-4,5-dihydro-4-isopropyl-2-oxazolyl]methylene]-2,3-dihydro-1H-isoindole
• CAS No: 1361563-40-7
• MF: C₂₂H₂₇N₃O₂
• MW: 365.468685388565
• CID: 4590722
• PubChem ID: 146013463
• Update Time: 2025-07-02

(1Z,3Z)-1,3-Bis[[(4S)-4,5-dihydro-4-isopropyl-2-oxazolyl]methylene]-2,3-dihydro-1H-isoindole Chemical and Physical Properties

Names and Identifiers

• (1Z,3Z)-1,3-Bis[[(4S)-4,5-dihydro-4-isopropyl-2-oxazolyl]methylene]-2,3-dihydro-1H-isoindole
• 1H-Isoindole, 1,3-bis[[(4S)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl]methylene]-2,3-dihydro-, (1Z,3Z)-
• (1Z,3Z)-1,3-bis(((S)-4-isopropyl-4,5-dihydrooxazol-2-yl)methylene)isoindoline
• MFCD32671470
• (4S)-4-propan-2-yl-2-[(Z)-[(3Z)-3-[[(4S)-4-propan-2-yl-4,5-dihydro-1,3-oxazol-2-yl]methylidene]isoindol-1-ylidene]methyl]-4,5-dihydro-1,3-oxazole
• 1361563-40-7
• F76050

• Inchi： 1S/C22H27N3O2/c1-13(2)19-11-26-21(24-19)9-17-15-7-5-6-8-16(15)18(23-17)10-22-25-20(12-27-22)14(3)4/h5-10,13-14,19-20,23H,11-12H2,1-4H3/b17-9-,18-10-/t19-,20-/m1/s1
• InChI Key： XVSFUWLKMKBJQK-FGIQOQFNSA-N
• SMILES： C1(=C/C2=N[C@@H](C(C)C)CO2)\C2=C(C=CC=C2)/C(=C/C2=N[C@@H](C(C)C)CO2)/N\1

Computed Properties

• Exact Mass: 365.21032711g/mol
• Monoisotopic Mass: 365.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55.2Ų

Additional information on (1Z,3Z)-1,3-Bis[[(4S)-4,5-dihydro-4-isopropyl-2-oxazolyl]methylene]-2,3-dihydro-1H-isoindole

Introduction to (1Z,3Z)-1,3-Bis[[(4S)-4,5-dihydro-4-isopropyl-2-oxazolyl]methylene]-2,3-dihydro-1H-isoindole (CAS No. 1361563-40-7)

(1Z,3Z)-1,3-Bis[[(4S)-4,5-dihydro-4-isopropyl-2-oxazolyl]methylene]-2,3-dihydro-1H-isoindole is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 1361563-40-7, belongs to a class of molecules known for their structural complexity and potential biological activity. The unique arrangement of functional groups in its molecular structure makes it a subject of interest for researchers exploring novel pharmacological applications.

The molecular framework of this compound features a central 2,3-dihydro-1H-isoindole core, which is flanked by two [[(4S)-4,5-dihydro-4-isopropyl-2-oxazolyl]methylene] groups. This configuration imparts a high degree of steric hindrance and electronic richness to the molecule, making it a promising candidate for further chemical modifications and biological evaluations. The presence of the (4S) configuration at the 4-position of the oxazole ring adds an additional layer of stereochemical specificity, which is crucial for understanding its interaction with biological targets.

In recent years, there has been growing interest in isoindole derivatives due to their reported bioactivity across various therapeutic areas. The structural motif of (1Z,3Z)-1,3-Bis[[(4S)-4,5-dihydro-4-isopropyl-2-oxazolyl]methylene]-2,3-dihydro-1H-isoindole suggests potential applications in drug discovery, particularly in the development of compounds that modulate enzyme activity or interact with specific binding sites in proteins. Its dual functionality allows for the possibility of designing molecules with enhanced selectivity and potency.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The oxazole ring, a well-known pharmacologically relevant scaffold, contributes to the molecule's stability and bioavailability. Additionally, the isopropyl group at the 4-position of the oxazole ring may influence the compound's solubility and metabolic profile, making it an attractive candidate for further optimization.

Recent studies have begun to explore the biological activity of isoindole derivatives in detail. For instance, some research has indicated that certain isoindole-based compounds exhibit inhibitory effects on enzymes involved in inflammatory pathways. Given the structural similarities between (1Z,3Z)-1,3-Bis[[(4S)-4,5-dihydro-4-isopropyl-2-oxazolyl]methylene]-2,3-dihydro-1H-isoindole and these active molecules, it is plausible that this compound could share similar bioactivities. Further investigation into its pharmacological properties could uncover new therapeutic possibilities.

The synthesis of this compound represents a significant achievement in organic chemistry due to its complexity and the precision required in constructing its molecular framework. Advanced synthetic techniques have been employed to achieve the desired stereochemistry and regioselectivity. The use of chiral auxiliaries or catalysts has been crucial in ensuring the correct configuration at the stereogenic centers.

The chemical properties of (1Z,3Z)-1,3-Bis[[(4S)-4,5-dihydro-4-isopropyl-2-oxazolyl]methylene]-2,3-dihydro-1H-isoindole have been thoroughly characterized through various spectroscopic methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses have confirmed the structural integrity and purity of the compound. Additionally, computational studies have been conducted to predict its electronic properties and potential interactions with biological targets.

In conclusion, (1Z,3Z)-1,3-Bis[[(4S)-4,5-dihydro-4-isopropyl-2-oxazolyl]methylene]-2,3-dihydro-1H-isoindole (CAS No. 1361563-40-7) is a structurally intricate compound with significant potential in biomedical research. Its unique molecular architecture and stereochemical features make it an attractive candidate for further exploration in drug discovery. As research continues to uncover new applications for isoindole derivatives，this compound is poised to play a vital role in developing novel therapeutic agents.